Cas no 1804625-14-6 (2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1804625-14-6
• MF: C₇H₅ClF₃NO₅S
• MW: 307.63151049614
• CID: 4815225
• Update Time: 2025-06-26

2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO5S/c1-16-5-3(17-7(9,10)11)2-4(12-6(5)13)18(8,14)15/h2H,1H3,(H,12,13)
• InChI Key： MLGBQOVPJWDEQS-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(C(N1)=O)OC)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 530
• XLogP3: 1.5
• Topological Polar Surface Area: 90.1

Additional information on 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Introduction to 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804625-14-6)

2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This compound, identified by the CAS number 1804625-14-6, belongs to the class of pyridine derivatives, which are widely recognized for their role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including hydroxyl, methoxy, trifluoromethoxy, and sulfonyl chloride, makes this compound a versatile intermediate in the development of novel therapeutic agents.

The sulfonyl chloride moiety in the molecular structure of this compound is particularly noteworthy, as it serves as a reactive handle for further chemical modifications. Sulfonyl chlorides are well-known for their ability to participate in nucleophilic substitution reactions, enabling the introduction of diverse functional groups into the molecule. This reactivity is highly valuable in drug discovery processes, where the precise modification of molecular architecture is often critical for achieving desired pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridine derivatives in the design of potent and selective drug candidates. The trifluoromethoxy group in 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride contributes to the lipophilicity and metabolic stability of the compound, which are key factors in determining its bioavailability and duration of action. Such structural features are often exploited in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

In particular, pyridine derivatives have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, inflammatory disorders, and infectious diseases. The hydroxyl and methoxy groups present in this compound can influence its interactions with biological targets, potentially enhancing binding affinity or modulating metabolic pathways. These features make it a promising candidate for further exploration in drug development pipelines.

The synthesis of 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl chloride group at the 6-position of the pyridine ring is a critical step that necessitates careful optimization to avoid side reactions. Advanced synthetic methodologies, such as catalytic fluorination and sulfonylation techniques, have been employed to achieve regioselective modifications, underscoring the compound's synthetic complexity and elegance.

Recent research has demonstrated that derivatives of this compound exhibit interesting biological activities. For instance, studies have shown that certain pyridine sulfonyl chlorides can inhibit specific enzymes by forming covalent bonds with reactive residues in the enzyme active site. This mechanism of action is particularly relevant in the development of protease inhibitors, which are widely used to treat conditions such as HIV/AIDS and cancer. The structural features of 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride make it a valuable scaffold for designing such inhibitors.

The impact of fluorine substitution on pharmacokinetic properties has been extensively documented in literature. The trifluoromethoxy group enhances binding affinity by increasing lipophilicity and reducing metabolic susceptibility. This effect is particularly advantageous in drug design, as it can lead to longer-lasting therapeutic effects with fewer dosing regimens. Furthermore, fluorinated compounds often exhibit improved oral bioavailability due to their enhanced ability to cross biological membranes.

In conclusion,2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804625-14-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel drug candidates with potential applications across multiple therapeutic areas. Ongoing research continues to uncover new ways to leverage this compound's properties for developing next-generation therapeutics that address unmet medical needs.